Cas no 2260937-57-1 (1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo-)

• Product Name: 1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo-
• CAS No: 2260937-57-1
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 6108674
• PubChem ID: 137928441
• Update Time: 2025-10-30

1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo-
• 8-oxo-7,8-Dihydro-1,7-naphthyridine-2-carboxylic acid
• Z3465196546
• 2260937-57-1
• EN300-6731916
• 8-Oxo-7H-1,7-naphthyridine-2-carboxylic acid
• 8-hydroxy-1,7-naphthyridine-2-carboxylic acid

• Inchi： 1S/C9H6N2O3/c12-8-7-5(3-4-10-8)1-2-6(11-7)9(13)14/h1-4H,(H,10,12)(H,13,14)
• InChI Key： YELNYTRZMKWVFX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CNC2=O)C=CC=1C(O)=O

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Boiling Point: 581.6±50.0 °C(Predicted)
• pka: 3.46±0.20(Predicted)

Additional information on 1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo-

Introduction to 1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo (CAS No: 2260937-57-1)

1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo (CAS No: 2260937-57-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the naphthyridine class of molecules, which are characterized by a fused bicyclic system containing nitrogen atoms. The presence of a carboxylic acid group at the 2-position and an oxo group at the 8-position introduces additional functional diversity, making it a valuable scaffold for drug discovery and development.

The chemical structure of 1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo can be described as a fused ring system consisting of a pyridine ring connected to a pyrimidine ring. The carboxylic acid functionality at the 2-position provides a site for further chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties. Additionally, the oxo group at the 8-position contributes to the molecule's stability and reactivity, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in naphthyridine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The structural features of 1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo make it an attractive candidate for further exploration in these fields.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a specific manner. The nitrogen-rich heterocyclic core allows for strong hydrogen bonding interactions with proteins and nucleic acids, which is crucial for drug efficacy. Furthermore, the carboxylic acid group can participate in salt formation with basic amino groups in proteins, potentially enhancing drug solubility and bioavailability. These characteristics make 1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo a promising candidate for developing novel therapeutic agents.

Recent studies have demonstrated the potential of naphthyridine derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, some naphthyridines have been shown to inhibit kinases and other enzymes that play critical roles in cancer progression. The oxo group at the 8-position of 1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo may enhance its binding affinity to these targets by improving interactions through dipole-dipole forces or hydrophobic effects.

The synthesis of 1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as oxidation or carboxylation. The availability of efficient synthetic methodologies is essential for scaling up production and conducting further biological evaluations.

From a medicinal chemistry perspective, the structural flexibility of 1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo allows for the creation of numerous derivatives with tailored pharmacological properties. By modifying substituents at various positions on the heterocyclic ring system, chemists can fine-tune solubility、metabolism、and target specificity. This adaptability makes it an invaluable scaffold for developing next-generation drugs.

The pharmacokinetic properties of 1,7-Naphthyridine-2-carboxylic acid, 7,8-dihydro-8-oxo are also an area of active investigation. Understanding how this compound is absorbed、distributed、metabolized、and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects，providing insights into its behavior within biological systems.

In conclusion,1，7-Naphthyridine -2 -carboxylic acid，7，8 -dihydro -8 -oxo (CAS No:22609375 -57 -1) represents a significant advancement in pharmaceutical chemistry。Its unique structural features、potential biological activities、and synthetic accessibility make it a compelling candidate for further research。As our understanding of disease mechanisms continues to evolve，compounds like this one will play an increasingly important role in the development of novel therapeutics that address unmet medical needs。